Cas no 1288998-92-4 (5-Bromo-2-(trifluoromethyl)benzaldehyde)

• Product Name: 5-Bromo-2-(trifluoromethyl)benzaldehyde
• CAS No: 1288998-92-4
• MF: C₈H₄BrF₃O
• MW: 253.015972137451
• MDL: MFCD28140566
• CID: 4586333
• PubChem ID: 99769951
• Update Time: 2024-11-06

5-Bromo-2-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(trifluoromethyl)benzaldehyde
• MFCD28140566
• EN300-8372182
• AKOS037655500
• Z2044752755
• AT27561
• 1288998-92-4
• PS-11518

• MDL： MFCD28140566
• Inchi： 1S/C8H4BrF3O/c9-6-1-2-7(8(10,11)12)5(3-6)4-13/h1-4H
• InChI Key： PXLIYMKVPSMSHH-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(Br)=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 251.93976g/mol
• Monoisotopic Mass: 251.93976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes